Cas no 1332574-95-4 (1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate
• CAS No: 1332574-95-4
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• MDL: MFCD16293371
• CID: 4727064
• Update Time: 2025-05-21

1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate
• ST2401748
• 1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate

• MDL： MFCD16293371
• Inchi： 1S/C15H20N2O4/c1-20-14(18)13-10-17(9-5-8-16-13)15(19)21-11-12-6-3-2-4-7-12/h2-4,6-7,13,16H,5,8-11H2,1H3
• InChI Key： USFPGABPLWBNGV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCNC(C(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Topological Polar Surface Area: 67.9

Additional information on 1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate

Comprehensive Overview of 1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate (CAS No. 1332574-95-4)

1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate (CAS No. 1332574-95-4) is a specialized organic compound belonging to the diazepane family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The benzyl and methyl groups attached to the 1,4-diazepane core contribute to its distinct chemical behavior, making it a subject of interest for synthetic chemists and researchers exploring novel bioactive molecules.

In recent years, the demand for 1,4-diazepane derivatives has surged, driven by their versatility in drug discovery and material science. Researchers are particularly intrigued by the compound's potential as a building block for central nervous system (CNS) therapeutics, given the structural similarities to other diazepine-based drugs. The dicarboxylate moiety further enhances its utility in designing prodrugs or modifying pharmacokinetic properties. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate are being explored for their modularity in targeted drug delivery systems.

The synthesis of CAS No. 1332574-95-4 typically involves multi-step organic reactions, including N-alkylation and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing common challenges like side-product formation. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with stringent quality standards required in pharmaceutical applications.

From an environmental perspective, the biodegradability and ecological impact of 1,4-diazepane derivatives are under scrutiny. Regulatory bodies emphasize green chemistry principles in their production, prompting researchers to explore catalytic alternatives and solvent-free reactions. This aligns with broader industry trends toward sustainable manufacturing, a topic frequently searched in academic and industrial forums.

In conclusion, 1-Benzyl 3-methyl 1,4-diazepane-1,3-dicarboxylate represents a compelling case study at the intersection of medicinal chemistry and synthetic innovation. Its structural features and adaptability position it as a valuable candidate for future therapeutic developments, while ongoing research continues to uncover new dimensions of its applicability.